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Compound of Interest

N-(3-Ethylphenyl)naphthalen-1-
Compound Name:
amine

cat. No.: B3316093

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties of
N-(3-Ethylphenyl)naphthalen-1-amine, a naphthalenamine derivative of interest in medicinal
chemistry and materials science. This document outlines its molecular characteristics and
presents a generalized workflow for its analysis, relevant to research and development.

Core Molecular Data

The fundamental molecular properties of N-(3-Ethylphenyl)naphthalen-1-amine have been
determined and are summarized below. These data are critical for experimental design,
analytical method development, and computational modeling.

Property Value
Molecular Formula C18H17NI[1]
Molecular Weight 247.33 g/mol [1]
CAS Number 95275-66-4[1]

Experimental Protocols
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While specific experimental protocols for the synthesis of N-(3-Ethylphenyl)naphthalen-1-
amine are proprietary or not widely published, a general methodology for the characterization
of such a compound would typically follow the workflow illustrated below. This standard
procedure ensures the identity, purity, and structural integrity of the synthesized compound.

General Experimental Workflow for Compound Characterization:

e Synthesis & Purification: The compound is synthesized, often through a cross-coupling
reaction (e.g., Buchwald-Hartwig amination) between naphthalen-1-amine and a suitable 3-
ethylphenyl halide or boronic acid. The crude product is then purified using column
chromatography or recrystallization.

e Structural Elucidation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are acquired
to confirm the chemical structure, including the connectivity of atoms and the positions of
the ethyl and phenyl groups.

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the
exact mass of the molecule, confirming its elemental composition.

e Purity Analysis:

o High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the
purity of the compound by separating it from any unreacted starting materials or
byproducts. A high-purity standard is typically required.

e Physicochemical Property Determination:

o Melting Point: The melting point is measured to assess purity and for identification
purposes.

o Solubility: The solubility in various solvents is determined to aid in the formulation and
design of further experiments.

Visualization of Experimental Workflow
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The logical flow of experiments for the characterization of N-(3-Ethylphenyl)naphthalen-1-
amine is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 95275-66-4|N-(3-Ethylphenyl)naphthalen-1-amine|BLDpharm [bldpharm.com]

 To cite this document: BenchChem. [An In-depth Technical Guide on N-(3-
Ethylphenyl)naphthalen-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3316093#n-3-ethylphenyl-naphthalen-1-amine-
molecular-weight-and-formula]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3316093?utm_src=pdf-body
https://www.benchchem.com/product/b3316093?utm_src=pdf-body
https://www.benchchem.com/product/b3316093?utm_src=pdf-body-img
https://www.benchchem.com/product/b3316093?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/95275-66-4.html
https://www.benchchem.com/product/b3316093#n-3-ethylphenyl-naphthalen-1-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b3316093#n-3-ethylphenyl-naphthalen-1-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b3316093#n-3-ethylphenyl-naphthalen-1-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b3316093#n-3-ethylphenyl-naphthalen-1-amine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3316093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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